N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3-methoxy-2-nitrophenyl)methylideneamino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H17N3O5/c1-28-20-17(24)10-9-15(19(20)23(26)27)12-21-22-18(25)11-14-7-4-6-13-5-2-3-8-16(13)14/h2-10,12,24H,11H2,1H3,(H,22,25)/b21-12+
• InChI Key: ZOLLXIKOEZVMAQ-CIAFOILYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1[N+](=O)[O-])C=NNC(=O)CC2=CC=CC3=CC=CC=C32)O
• Isomeric SMILES: COC1=C(C=CC(=C1[N+](=O)[O-])/C=N/NC(=O)CC2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol

Description

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide, also known as HMAN, is a synthetic compound that has been widely studied for its potential use in the field of medicine. This compound has been found to possess various biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide is not yet fully understood. However, it has been suggested that it exerts its biological effects through the modulation of various signaling pathways in the body.
Biochemical and Physiological Effects:
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been found to possess various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, inhibit cell proliferation, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide. One potential area of research is the development of new drug formulations that can improve its solubility and bioavailability. Another area of research is the investigation of its potential use in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide and its potential side effects.

Synthesis Methods

The synthesis of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide can be achieved through a multistep process involving the reaction of 4-hydroxy-3-methoxy-2-nitrobenzaldehyde with 1-naphthylacetic acid hydrazide in the presence of a suitable catalyst. The resulting product is then purified through recrystallization to obtain pure N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide.

Scientific Research Applications

N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)-2-(1-naphthyl)acetohydrazide has been extensively studied for its potential use in the treatment of various diseases. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.